2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 4-fluoro-2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid
• InChI: InChI=1S/C18H18FNO4/c1-18(2,3)24-17(23)20-13-7-4-11(5-8-13)15-10-12(19)6-9-14(15)16(21)22/h4-10H,1-3H3,(H,20,23)(H,21,22)
• InChI Key: YXVNVZZQKJEYJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C18H18FNO4
• DSSTOX Substance ID: DTXSID701128165
• Molecular Weight: 331.3 g/mol
• CAS RN: 1261915-65-4

Description

2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid (4-FAB) is a versatile and important organic chemical compound that has been used in various scientific and industrial applications. 4-FAB is a bifunctional molecule, containing both an aromatic and an amino group, which makes it highly reactive and versatile. 4-FAB is also a member of the family of phenylalanines, which are important building blocks for many proteins and peptides. 4-FAB is used in a variety of synthetic reactions, including peptide synthesis, amide formation, and the synthesis of other organic compounds. It is also used in the synthesis of pharmaceuticals, dyes, and other industrial chemicals.

Scientific Research Applications

2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% is used in a variety of scientific research applications. It is used in the synthesis of peptides, amides, and other organic compounds. It is also used in the synthesis of pharmaceuticals, dyes, and other industrial chemicals. 2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% is also used in the synthesis of antibodies, enzymes, and other proteins. It is also used in the study of enzyme kinetics, and in the development of drug delivery systems.

Mechanism of Action

2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% is a bifunctional molecule, containing both an aromatic and an amino group. The aromatic group is responsible for its reactivity, while the amino group is responsible for its ability to form covalent bonds. 2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% is able to form covalent bonds with other molecules, such as peptides, amides, and other organic compounds. This allows it to be used in a variety of synthetic reactions.
Biochemical and Physiological Effects
2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% is a versatile compound that has been used in various scientific and industrial applications. It has been found to have a variety of biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. 2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% has also been found to have anti-inflammatory properties, and has been used in the treatment of inflammatory conditions such as rheumatoid arthritis, psoriasis, and asthma.

Advantages and Limitations for Lab Experiments

2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% is a versatile and useful compound that has a variety of applications in the laboratory. It is a highly reactive molecule, allowing it to be used in a variety of synthetic reactions. It is also a member of the family of phenylalanines, which are important building blocks for many proteins and peptides. However, 2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% is not suitable for use in all laboratory experiments, as it can be toxic in high concentrations. It should be handled with care and used in a well-ventilated area.

Future Directions

The use of 2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% in various scientific and industrial applications is increasing. As more research is conducted, new applications for 2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% will be discovered. Some potential future directions for 2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% include its use in the synthesis of pharmaceuticals, dyes, and other industrial chemicals, as well as its use in the synthesis of antibodies, enzymes, and other proteins. Additionally, 2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% could be used in the study of enzyme kinetics, and in the development of drug delivery systems. Finally, 2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% could be used in the synthesis of peptides, amides, and other organic compounds.

Synthesis Methods

2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% can be synthesized by a variety of methods. The most common method is the reaction of 4-fluorobenzaldehyde and 4-bromoacetophenone in the presence of a base such as sodium hydroxide. This reaction produces 2-(4-BOC-Aminophenyl)-4-fluorobenzoic acid, 95% in high yields. Other methods of synthesis include the reaction of 4-fluorobenzaldehyde and 4-chloroacetophenone in the presence of a base, and the reaction of 4-fluorobenzaldehyde and 4-bromoacetophenone in the presence of a catalyst such as p-toluenesulfonic acid.